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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991

An In-depth Technical Guide to 3'-
Chloroacetophenone

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3'-Chloroacetophenone (CAS No. 99-02-5). The information is curated for
professionals in research and development, with a focus on data clarity, experimental context,
and safety.

Chemical Identity and Structure

3'-Chloroacetophenone, also known as 1-(3-chlorophenyl)ethanone, is an organic
halogenated compound derived from acetophenone.[1] It features a benzene ring substituted
with a chloro group at the meta-position and an acetyl group.[2] This structure imparts reactivity
related to both the aromatic ring (electrophilic substitution) and the carbonyl group (nucleophilic
addition).[1][2] It is a synthetic compound, not known to occur naturally, and serves as a key
intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2]
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Identifier Value

CAS Number 99-02-5[1][2][3][41[51[6][7]

Molecular Formula CsH-CIO[1][2][3][7][8]

Molecular Weight 154.59 g/mol [1][2][4][6][8]

IUPAC Name 1-(3-chlorophenyl)ethanone[2][7][9][10]

m-Chloroacetophenone, 3-Chlorophenyl methyl

Synonyms ketone, 1-Acetyl-3-chlorobenzene[2][3][5][7][9]
[10]
UUWJIBXKHMMQDED-UHFFFAOY SA-N[4][7]
InChl Key

[11][12]

Physical Properties

3'-Chloroacetophenone typically appears as a clear, colorless to pale yellow liquid or a white
to off-white crystalline solid at room temperature.[1][2][3][5][9][10] It possesses a mild,
aromatic, or slightly pungent odor.[1][2]
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Property Value
Appearance Clear, colorless to yellow liquid[1][3][5][9][10]
Boiling Point 227-229 °C at 760 mmHg (lit.)[2][4][10][13]

241 °C[3][5]

Density 1.191 g/mL at 25 °C (lit.)[2][4][13]

1.2 £ 0.1 g/lcm3[8]

Refractive Index n20/D 1.550 (Iit.)[2][4][13]

1.548-1.551[5]

Flash Point 105 °C / 221 °F (closed cup)[2][4][5][6][10][13]
Vapor Pressure 0.0752 mmHg at 25°C[2]

Vapor Density 5.3[3][10]

Water Solubility Insoluble[1][3]

LogP 2.51 - 2.54[2][8]

Chemical and Spectroscopic Properties
Reactivity and Stability

3'-Chloroacetophenone is stable under normal storage and handling conditions in a tightly
closed container.[1][5][9] It should be stored in a cool, dry, and well-ventilated area.[1][5][9]
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Property

Description

Stability

Stable at room temperature in closed

containers.[1][5][9] Moisture sensitive.[9]

Conditions to Avoid

Incompatible materials, excess heat.[9]

Incompatible Materials

Strong oxidizing agents, strong bases, strong
acids.[9][10]

Hazardous Decomposition

Hydrogen chloride, carbon monoxide, carbon

dioxide upon thermal decomposition.[9][10]

Hazardous Polymerization

Has not been reported.[9]

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of 3'-Chloroacetophenone.

Spectrum Type

Key Characteristics

1H NMR

(500 MHz, CDCls): & 2.59 (s, 3H), 7.41 (t, J =
7.8 Hz, 1H), 7.52-7.54 (m, 1H), 7.82-7.83 (m,
1H), 7.92 (t, J = 1.8 Hz, 1H).[14][15]

13C NMR

(125 MHz, CDCl3): & 26.5, 126.4, 128.4, 129.9,
133.0, 134.9, 138.7, 196.6.[14][15]

IR (Infrared)

Characteristic peaks for C=0 (carbonyl) and C-
Cl stretching are expected. Available data
includes liquid film and ATR-IR spectra.[2][11]

Mass Spectrometry

Electron ionization (El) mass spectrum data is

available for this compound.[7]

Experimental Protocols & Methodologies
Synthesis of 3'-Chloroacetophenone

A primary method for synthesizing 3'-Chloroacetophenone is through the Friedel-Crafts

acylation of chlorobenzene.[1] An alternative laboratory-scale synthesis involves the direct
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chlorination of acetophenone.
Protocol: Chlorination of Acetophenone[16]

Apparatus Setup: A round-bottom flask is fitted with a reflux condenser, a mechanical stirrer,
and a gas inlet tube.

Reaction Mixture: A solution of acetophenone in glacial acetic acid is prepared in the flask.

Chlorination: A rapid stream of chlorine gas is passed through the vigorously stirred solution.
The reaction temperature may be controlled with an ice-water bath if the reaction becomes
too rapid.

Monitoring: Chlorine addition continues until the required weight increase, corresponding to
the absorption of the necessary amount of chlorine, is achieved. The mixture is then stirred
at room temperature until it becomes colorless.

Work-up: The reaction mixture is poured into ice-water, causing the product to separate as
an oil which then solidifies.

Purification: The solid crystals are collected by filtration, washed thoroughly with water, and
then recrystallized from a suitable solvent like dilute ethyl alcohol to yield pure
chloroacetophenone.
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Reactants
Chlorobenzene Products
Process
3'-Chloroacetophenone
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Caption: Friedel-Crafts acylation synthesis workflow for 3'-Chloroacetophenone.

Analytical Characterization

The identity and purity of synthesized 3'-Chloroacetophenone are confirmed using standard
analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are recorded
on spectrometers (e.g., 400 or 500 MHz) using a deuterated solvent like CDCls with
Tetramethylsilane (TMS) as an internal standard.[14][17] This confirms the chemical
structure and proton/carbon environments.

« Infrared (IR) Spectroscopy: FTIR spectrometers are used to obtain the infrared spectrum
(e.g., via KBr pellet or as a liquid film).[17] This identifies characteristic functional groups,
particularly the carbonyl (C=0) stretch.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) with techniques like
electrospray ionization (ESI) is used to determine the exact mass of the compound,
confirming its molecular formula.[17]
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» Melting Point Determination: A micro melting point apparatus is used to determine the
melting range of the solid product, which is a key indicator of purity.[17]

Safety and Handling

3'-Chloroacetophenone is a hazardous chemical that requires careful handling.[10] It is
classified as harmful if swallowed or inhaled and causes skin, eye, and respiratory tract
irritation.[9][10] It is also a lachrymator, a substance that causes tearing.[5][9]

Hazard Category Description

Harmful if swallowed (Oral, Category 4),

Acute Toxicity . )
Harmful if inhaled (Inhalation, Category 4).[10]
Causes serious eye irritation (Category 2), skin

Irritation irritation (Category 2), and may cause
respiratory irritation.[4][6][10]

Sensitization May cause an allergic skin reaction.[9]

Target Organs Respiratory system, eyes, skin.[4][6][9]

Personal Protective Equipment (PPE):

e Engineering Controls: Use only in a chemical fume hood.[9] Eyewash stations and safety
showers must be readily available.[9][10]

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[6][10]

« Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[6][9]
[10]

o Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA-approved
respirator.[9]
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Handling 3'-Chloroacetophenone

Assess Risks:
Irritant, Harmful, Lachrymator

:

Wear Required PPE:
- Safety Goggles
- Gloves
- Lab Coat
- Use Fume Hood

l

Continue Work Safely ¢ Skin Contact Eye Contact Inhalation

Immediately flush with Move to fresh air.

Immediately flush with water - .
plenty of water. for at least 15 minutes Provide oxygen if
Remove contaminated clothing. ’ breathing is difficult.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Basic safety and first aid workflow for handling 3'-Chloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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